Cas no 70267-50-4 (Pent-1-en-3-amine)
Pent-1-en-3-amine structure
Product Name:Pent-1-en-3-amine
CAS No:70267-50-4
MF:C5H11N
MW:85.1475412845612
CID:2719839
PubChem ID:414709
Update Time:2025-04-21
Pent-1-en-3-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS006352875
- AT42206
- pent-1-en-3-amine
- NCIOpen2_000166
- 70267-50-4
- Pent-1-en-3-amine
-
- Inchi： 1S/C5H11N/c1-3-5(6)4-2/h3,5H,1,4,6H2,2H3
- InChI Key： QQNANNQWXIBBTR-UHFFFAOYSA-N
- SMILES： NC(C=C)CC
Computed Properties
- Exact Mass: 85.089149355Da
- Monoisotopic Mass: 85.089149355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 41.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26Ų
Pent-1-en-3-amine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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